Cas no 1314988-18-5 ([4-(6-Amino-pyridin-3-yl)-phenyl]-methanol)

• Product Name: [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol
• CAS No: 1314988-18-5
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD19684190
• CID: 5158856
• Update Time: 2026-03-04

[4-(6-Amino-pyridin-3-yl)-phenyl]-methanol Chemical and Physical Properties

Names and Identifiers

• [4-(6-Aminopyridin-3-yl)phenyl]methanol
• [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol

• MDL： MFCD19684190
• Inchi： 1S/C12H12N2O/c13-12-6-5-11(7-14-12)10-3-1-9(8-15)2-4-10/h1-7,15H,8H2,(H2,13,14)
• InChI Key： DVRXTKLRHYNYBN-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol

Professional Introduction to [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol (CAS No. 1314988-18-5)

[4-(6-Amino-pyridin-3-yl)-phenyl]-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 1314988-18-5, represents a crucial intermediate in the development of novel therapeutic agents. Its molecular structure, featuring a phenyl ring linked to a pyridine moiety via an amino-substituted methylene group, positions it as a versatile building block for medicinal chemists.

The structure of [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol is characterized by its dual aromaticity, derived from the phenyl and pyridine rings, which contribute to its unique electronic properties and potential biological activities. The presence of an amino group at the 6-position of the pyridine ring enhances its reactivity, making it an attractive candidate for further functionalization. This feature is particularly valuable in drug discovery, where modifications at specific positions can significantly influence the pharmacokinetic and pharmacodynamic profiles of candidate compounds.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. The CAS No. 1314988-18-5 associated with [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol underscores its importance as a precursor in this endeavor. Studies have demonstrated its utility in synthesizing derivatives that exhibit promising activities against various therapeutic targets, including enzymes and receptors implicated in inflammatory and infectious diseases.

One of the most compelling aspects of [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol is its role in the development of pharmacophores—key structural elements that are critical for binding to biological targets. The combination of the phenyl and pyridine moieties provides a scaffold that can be fine-tuned to optimize interactions with proteins and nucleic acids. This flexibility has enabled researchers to design molecules with tailored properties, such as improved solubility, metabolic stability, and target specificity.

The synthesis of [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the phenyl and pyridine units efficiently. These methodologies not only showcase the advancements in synthetic methodologies but also underscore the importance of precision in constructing complex molecular architectures.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding affinities and interactions of [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol derivatives with potential targets, thereby streamlining the drug discovery pipeline. Such innovations are particularly relevant in today's fast-paced pharmaceutical landscape, where efficiency and cost-effectiveness are paramount.

The biological activity of [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol has been explored in several preclinical studies. Initial findings suggest that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are aberrantly expressed in various diseases. Moreover, its ability to modulate receptor activity makes it a promising candidate for therapeutic intervention in conditions ranging from cancer to neurodegenerative disorders.

In conclusion, [4-(6-Amino-pyridin-3-yl)-phenyl]-methanol (CAS No. 1314988-18-5) stands as a testament to the power of organic synthesis and medicinal chemistry in addressing complex biological challenges. Its unique structural features, coupled with its potential for functionalization, make it an invaluable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.